molecular formula C13H12N2O5S B1143873 Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl CAS No. 12224-59-8

Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl

Cat. No. B1143873
CAS RN: 12224-59-8
M. Wt: 308.30978
InChI Key:
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Description

Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl, also known as Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl, is a useful research compound. Its molecular formula is C13H12N2O5S and its molecular weight is 308.30978. The purity is usually 95%.
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properties

CAS RN

12224-59-8

Product Name

Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl

Molecular Formula

C13H12N2O5S

Molecular Weight

308.30978

synonyms

Benzoic acid, 2-[[(3-amino-4-hydroxyphenyl)sulfonyl]amino]-, diazotized, coupled with 2-ethoxyethyl (7-hydroxy-1-naphthalenyl)carbamate

Origin of Product

United States

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